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Compound of Interest

Compound Name:
2-Chloro-5-fluorophenethyl

bromide

Cat. No.: B15322378 Get Quote

This guide outlines the proper disposal procedures for 2-Chloro-5-fluorophenethyl bromide,

a halogenated alkylating agent used in pharmaceutical synthesis.

Executive Safety Directive: Treat this compound as a potent alkylating agent and a

lachrymator. It poses significant risks of chemical burns, respiratory irritation, and potential

mutagenicity. Do not dispose of down the drain. All waste must be segregated into Halogenated

Organic Waste streams for high-temperature incineration.

Chemical Profile & Hazard Identification
Before disposal, you must verify the chemical identity to ensure compatibility with waste

streams.
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Property Detail

Chemical Name 2-Chloro-5-fluorophenethyl bromide

Functional Class Halogenated Alkyl Bromide (Alkylating Agent)

Primary Hazards
Corrosive (Skin/Eye), Lachrymator (Tear Gas),

Combustible Liquid

Waste Code (RCRA)
D001 (Ignitable), D002 (Corrosive), F-List (if

spent solvent mix)

Reactivity

Reacts with strong oxidizers, strong bases, and

nucleophiles.[1] Hydrolyzes slowly in water to

release HBr/HF.

Expert Insight: The "phenethyl" (ethyl linker) chain makes this compound slightly less reactive

than its "benzyl" (methyl linker) analog, but it remains a strong electrophile. It will alkylate DNA

and proteins; therefore, all waste containers must be sealed to prevent the escape of alkylating

vapors.

Pre-Disposal Assessment & Segregation
Effective disposal begins with proper segregation. Mixing this compound with incompatible

waste (e.g., strong oxidizers or aqueous basic solutions) can cause exothermic runaways or

toxic gas evolution.

The Segregation Decision Tree
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Waste Generation Source

Determine Waste Type

Liquid Waste
(Mother Liquor/Solvent)

Solid Waste
(Contaminated PPE/Silica)

Empty Containers
(Vials/Bottles)

Segregate: Halogenated Organic Waste
(Do NOT mix with Acids/Bases)

Double Bag: Hazardous Debris
(Label 'Contaminated with Alkyl Bromide')

Triple Rinse Procedure
(Collect Rinsate as Liquid Waste)

Final Disposal: High-Temp Incineration
(Requires Scrubber for HF/HBr/HCl)

Rinsate

Click to download full resolution via product page

Figure 1: Decision workflow for the safe segregation and disposal of 2-Chloro-5-
fluorophenethyl bromide.

Detailed Disposal Protocols
Protocol A: Liquid Waste (Bulk & Solutions)
Applicability: Reaction mixtures, mother liquors, and expired stock solutions.
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Container Selection: Use a High-Density Polyethylene (HDPE) or glass carboy. Avoid metal

containers due to potential corrosion from hydrolysis byproducts (HBr/HF).

Labeling: Affix a hazardous waste label immediately.

Constituents: Write "Halogenated Organic Solvents" and explicitly list "2-Chloro-5-
fluorophenethyl bromide".

Hazard Checkboxes: Mark "Toxic," "Corrosive," and "Flammable."

Compatibility Check: Ensure the container does not contain strong alkalis (NaOH, KOH) or

oxidizers (Peroxides, Nitric Acid).

Transfer: Pour waste using a funnel in a fume hood. Do not overfill (leave 10% headspace).

Secondary Containment: Store the carboy in a polyethylene tray to catch drips.

Protocol B: Solid Waste (PPE & Consumables)
Applicability: Gloves, paper towels, silica gel, and TLC plates.

Collection: Collect all contaminated solids in a clear, heavy-duty plastic bag (minimum 4 mil

thickness).

Double Bagging: Place the first bag inside a second bag or a dedicated solid waste drum.

Deodorizing (Optional): If the waste is lachrymatory (causing tears), add a small amount of

activated carbon to the bag before sealing to adsorb vapors.

Sealing: Twist and tape the bag neck (gooseneck seal) to ensure it is airtight.

Protocol C: Empty Container Management (Triple Rinse)
Applicability: Original glass bottles or shipping containers.

Rinse 1: Add a compatible solvent (e.g., Acetone or Dichloromethane) to the empty bottle

(approx. 10% volume). Cap and shake well.
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Disposal of Rinsate: Pour the rinse solvent into the Liquid Halogenated Waste container

(Protocol A).

Repeat: Perform this rinse two more times.

Defacing: Cross out the original label and mark "Empty - Triple Rinsed."

Glass Disposal: Discard the clean glass bottle in the standard laboratory glass waste or

recycle bin, depending on local EHS rules.

Spill Management & Deactivation
In the event of a spill, immediate action is required to prevent exposure and facility

contamination.[2][3]

The P.A.C.T. Response Protocol:

PROTECT: Evacuate the immediate area. Don PPE (Nitrile gloves x2, Safety Goggles, Lab

Coat). If the spill is >100mL or outside a hood, use a half-face respirator with Organic

Vapor/Acid Gas cartridges.

ASSESS: Is the spill contained? Is it reacting?

CONTAIN: Surround the spill with absorbent socks or pillows.

TREAT:

Absorb: Use vermiculite, dry sand, or commercial "Organic Solvent" spill pads.

Do NOT use water: Water may cause slow hydrolysis, releasing Hydrofluoric Acid (HF)

and Hydrogen Bromide (HBr).

Collect: Scoop soaked material into a wide-mouth jar or heavy-duty bag. Label as

"Hazardous Waste - Debris."

Chemical Deactivation (For Glassware/Trace Residues Only):

Solution: 10% Potassium Hydroxide (KOH) in Ethanol.
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Mechanism: Converts the alkyl bromide into a less toxic ether/alcohol via nucleophilic

substitution.

Procedure: Soak contaminated glassware in this bath for 24 hours. The resulting solution

must still be disposed of as Basic Organic Waste.

Regulatory Compliance & Documentation
US EPA (RCRA): This waste is typically classified as D001 (Ignitable) and potentially D002

(Corrosive) if hydrolysis occurs. If mixed with spent halogenated solvents (DCM,

Chloroform), it triggers F-List codes (F001/F002).

Transport (DOT): When shipping waste, it likely falls under UN 2924 (Flammable liquid,

corrosive, n.o.s.) or UN 3265 (Corrosive liquid, acidic, organic, n.o.s.).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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